Cas no 349534-98-1 (1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride)

• Product Name: 1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride
• CAS No: 349534-98-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1069736
• Update Time: 2025-10-20

1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1'-Methyl-[1,4'-bipiperidine]-4-carboxylic acid
• 1'-Methyl-[1,4']bipiperidinyl-4-carboxylic acid
• 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride
• 1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride

• Inchi： 1S/C12H22N2O2/c1-13-6-4-11(5-7-13)14-8-2-10(3-9-14)12(15)16/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： MVVCBMNRXWHOBD-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC1)C1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1'-Methyl-1,4'-bipiperidine-4-carboxylic Acid Dihydrochloride

Introduction to 1'-Methyl-1,4'-Bipiperidine-4-Carboxylic Acid Dihydrochloride (CAS No. 349534-98-1)

1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride, also known by its CAS registry number CAS No. 349534-98-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically bipiperidines, which are known for their structural versatility and potential applications in drug design. The molecule consists of a bipiperidine framework with a methyl group at the 1' position and a carboxylic acid group at the 4 position, counterbalanced by two hydrochloric acid molecules.

The synthesis of 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride typically involves multi-step organic reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to such complex structures. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry.

In terms of pharmacological applications, CAS No. 349534-98-1 has shown promise in preclinical studies as a potential candidate for treating central nervous system disorders. The bipiperidine scaffold is known to interact with various neurotransmitter systems, making it a valuable template for drug development. Recent studies have highlighted its ability to modulate dopamine and serotonin receptors, which are critical targets in conditions such as depression, anxiety, and neurodegenerative diseases.

The structural uniqueness of 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride also makes it an attractive molecule for exploring conformational dynamics and molecular recognition. Advanced computational methods, including molecular docking and dynamics simulations, have been employed to study its binding interactions with biological targets. These insights are crucial for rational drug design and optimization.

From a chemical standpoint, the compound exhibits interesting physical properties. Its solubility profile is influenced by the presence of the hydrochloric acid counterions, which enhance its solubility in polar solvents. This characteristic is advantageous for formulation purposes in pharmaceutical applications. Additionally, the stability of the compound under various storage conditions has been thoroughly investigated to ensure its suitability for long-term use.

In recent years, there has been growing interest in green chemistry approaches to synthesize compounds like CAS No. 349534-98-1. Researchers have explored environmentally friendly reaction conditions, such as using biodegradable solvents or catalyzing reactions with enzymes. These efforts align with global initiatives to reduce the environmental footprint of chemical manufacturing processes.

The future outlook for 1'-Methyl-1,4'-bipiperidine-4-carboxylic acid dihydrochloride is promising, with ongoing research focusing on its therapeutic potential and chemical optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it holds the potential to contribute significantly to the development of novel therapeutic agents.